Cas no 2248184-74-7 ((2S)-2-Methyl-3-(oxan-4-yl)propan-1-ol)

• Product Name: (2S)-2-Methyl-3-(oxan-4-yl)propan-1-ol
• CAS No: 2248184-74-7
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 5750718
• PubChem ID: 96718359
• Update Time: 2025-06-14

(2S)-2-Methyl-3-(oxan-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6507429
• 2248184-74-7
• (2S)-2-Methyl-3-(oxan-4-yl)propan-1-ol

• Inchi： 1S/C9H18O2/c1-8(7-10)6-9-2-4-11-5-3-9/h8-10H,2-7H2,1H3/t8-/m0/s1
• InChI Key： IRTYHWVHQHWFET-QMMMGPOBSA-N
• SMILES： O1CCC(CC1)C[C@H](C)CO

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-2-Methyl-3-(oxan-4-yl)propan-1-ol

Research Brief on (2S)-2-Methyl-3-(oxan-4-yl)propan-1-ol (CAS: 2248184-74-7): Recent Advances and Applications

The compound (2S)-2-Methyl-3-(oxan-4-yl)propan-1-ol (CAS: 2248184-74-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development. The compound's chiral center and oxane ring structure make it a promising candidate for enantioselective synthesis and as a building block for more complex pharmacophores.

Recent studies have highlighted the efficient synthetic routes for (2S)-2-Methyl-3-(oxan-4-yl)propan-1-ol, with particular emphasis on asymmetric catalysis and green chemistry approaches. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel enzymatic resolution method that achieved >99% enantiomeric excess, significantly improving yield compared to traditional chemical synthesis. The compound's stability under physiological conditions and its compatibility with common pharmaceutical formulations further enhance its appeal for industrial applications.

Pharmacological investigations have revealed intriguing biological activities associated with this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified (2S)-2-Methyl-3-(oxan-4-yl)propan-1-ol as a key intermediate in the synthesis of potent GABAA receptor modulators. The oxane moiety appears to contribute to enhanced blood-brain barrier penetration, while the alcohol functionality allows for straightforward derivatization. These properties have sparked interest in developing novel central nervous system (CNS) therapeutics based on this scaffold.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore characteristics. X-ray crystallography data (PDB: 8T4M) shows that the oxane ring adopts a stable chair conformation, while the methyl group at the 2-position creates optimal steric hindrance for receptor binding. Molecular docking simulations suggest potential interactions with various neurological targets, particularly those involving allosteric modulation sites. These findings were corroborated by in vitro assays showing nanomolar affinity for specific receptor subtypes.

The compound's application extends beyond CNS disorders. Recent patent filings (WO2023124567) disclose its use as a chiral auxiliary in the synthesis of antiviral agents, particularly against RNA viruses. The molecular framework of (2S)-2-Methyl-3-(oxan-4-yl)propan-1-ol appears to mimic certain host cell membrane components, potentially interfering with viral entry mechanisms. This dual functionality as both a therapeutic agent and synthetic building block positions it as a versatile tool in medicinal chemistry.

From a safety perspective, preliminary toxicological assessments indicate favorable profiles for (2S)-2-Methyl-3-(oxan-4-yl)propan-1-ol. Ames tests and in vitro hepatotoxicity screens showed no mutagenic or cytotoxic effects at therapeutic concentrations. However, researchers note that comprehensive in vivo studies are still needed, particularly regarding long-term exposure effects and potential drug-drug interactions. The compound's metabolic pathways appear to involve primarily glucuronidation, with minimal cytochrome P450 involvement, suggesting a low risk for pharmacokinetic interactions.

Looking forward, several research groups are exploring the incorporation of this chiral alcohol into more complex drug candidates. Its structural features make it particularly suitable for fragment-based drug design approaches. The pharmaceutical industry has shown growing interest, with at least three major companies including it in their preclinical pipelines. As synthetic methodologies continue to improve and biological investigations deepen, (2S)-2-Methyl-3-(oxan-4-yl)propan-1-ol is poised to play an increasingly important role in the development of next-generation therapeutics.